Cas no 26523-78-4 (Tri(nonylphenyl) Phosphite)

• Product Name: Tri(nonylphenyl) Phosphite
• CAS No: 26523-78-4
• MF: C₄₅H₆₉O₃P
• MW: 689.001334905624
• MDL: MFCD00015301
• CID: 52955
• PubChem ID: 24867705
• Update Time: 2025-06-08

Tri(nonylphenyl) Phosphite Chemical and Physical Properties

Names and Identifiers

• Tris(nonylphenyl) phosphite
• Tris Nonyl Phenyl Phosphite
• Naugard? PHR
• Naugard PHR
• Naugard RM-51
• nonyl-pheno phosphite
• Phenol,nonyl-,phosphite
• Tris(mono-nonylphenyl)phosphite,2,2'-methylene bis (4-methyl-6-nonyl phenol)
• Tris(nonylphenol)phosphite
• Trisnonylphenyl phosphite
• NS00102414
• Alkanox TNPP
• 26523-78-4
• Tri(o-nonylphenyl) phosphite
• UNII-7KV2DH7E7A
• tris(2-nonylphenyl) phosphite
• HSDB 8276
• Phosphorous acid tris(2-nonylphenyl) ester
• Tris[o-nonylphenyl] phosphite
• Phenol, 2-nonyl-, 1,1',1''-phosphite
• FT-0745481
• SCHEMBL39062
• Lowinox TNPP
• tri(nonylphenyl) phosphite
• MFCD00015301
• Tris(nonylphenyl)phosphite
• tris(monononylphenyl)phosphite
• NS00051738
• UNII-E423N4NW2Z
• WGKLOLBTFWFKOD-UHFFFAOYSA-N
• Nonylphenyl phosphite (3:1)
• Irgastab CH 55
• Phenol, 2-nonyl-, 1,1?,1??-phosphite
• o-Nonylphenol, phosphite (3:1)
• Weston 399
• 16784-72-8
• Weston TNPP
• Phenol, 2-nonyl-, phosphite (3:1)
• J175.124G
• Phenol, nonyl-, phosphite(3:1)
• DTXSID20872463
• Tris(o-nonylphenyl) phosphite
• EINECS 247-759-6
• EC 247-759-6
• 7KV2DH7E7A
• Phenol, 2-nonyl-, 1,1',1''-phosphite; Phenol, 2-nonyl-, 1,1',1''-phosphite
• Tri(nonylphenyl) Phosphite

• MDL： MFCD00015301
• Inchi： 1S/C45H69O3P/c1-4-7-10-13-16-19-22-31-40-34-25-28-37-43(40)46-49(47-44-38-29-26-35-41(44)32-23-20-17-14-11-8-5-2)48-45-39-30-27-36-42(45)33-24-21-18-15-12-9-6-3/h25-30,34-39H,4-24,31-33H2,1-3H3
• InChI Key： WGKLOLBTFWFKOD-UHFFFAOYSA-N
• SMILES： P(OC1C=CC=CC=1CCCCCCCCC)(OC1C=CC=CC=1CCCCCCCCC)OC1C=CC=CC=1CCCCCCCCC

Computed Properties

• Exact Mass: 688.49800
• Monoisotopic Mass: 688.498433
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 49
• Rotatable Bond Count: 30
• Complexity: 637
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 19.3
• Topological Polar Surface Area: 27.7

Experimental Properties

• Color/Form: Light yellow or amber transparent viscous liquid.
• Density: 0.99 g/mL at 25 °C(lit.)
• Boiling Point: >360 °C(lit.)
• Flash Point: Fahrenheit: 404.6 ° f
  Celsius: 207 ° c
  
• Refractive Index: n20/D 1.528(lit.)
• PSA: 41.28000
• LogP: 15.32960
• Sensitiveness: Moisture Sensitive
• Solubility: Not determined

Tri(nonylphenyl) Phosphite Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H315-H317-H318-H361fd-H410
• Warning Statement： P273-P280-P305+P351+P338-P501
• Hazardous Material transportation number：UN3278
• WGK Germany：2
• Hazard Category Code： 43-50/53
• Safety Instruction： 36/37-61
• RTECS：RB2451000
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：III
• TSCA：Yes
• Packing Group：III
• Hazard Level：6.1
• Packing Group：III
• Safety Term：6.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxy compounds

Additional information on Tri(nonylphenyl) Phosphite

Tri(nonylphenyl) Phosphite: Chemical Properties, Applications, and Recent Research Developments

Tri(nonylphenyl) Phosphite, with the CAS number 26523-78-4, is a versatile organophosphorus compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique molecular structure, exhibits a range of chemical properties that make it valuable in various industrial and scientific applications. Understanding its composition, reactivity, and recent advancements in its utilization is crucial for researchers and industry professionals alike.

The molecular formula of Tri(nonylphenyl) Phosphite is C₂₇H₅₅O₃P, reflecting its composition of three nonylphenyl groups attached to a central phosphorus atom. The nonylphenyl groups contribute to the compound's lipophilicity, making it highly soluble in organic solvents and suitable for use in formulations requiring good solubility. This property is particularly advantageous in pharmaceutical applications where solubility can significantly impact drug bioavailability and efficacy.

Tri(nonylphenyl) Phosphite is primarily known for its role as a flame retardant additive and a plasticizer. In flame retardancy applications, it acts as a synergist with halogenated flame retardants, enhancing their effectiveness by interrupting the combustion process. This makes it a valuable component in materials used in electronics, construction, and transportation industries where fire safety is paramount.

In addition to its flame retardant properties, Tri(nonylphenyl) Phosphite serves as an effective plasticizer in polymers and resins. Its ability to improve flexibility and reduce brittleness makes it particularly useful in the production of flexible PVC (polyvinyl chloride) products. The compound's stability under various environmental conditions further enhances its appeal as a plasticizer, ensuring long-term performance of the end products.

Recent research has explored the potential of Tri(nonylphenyl) Phosphite in pharmaceutical applications. Studies have shown that this compound can act as a chelating agent, forming stable complexes with metal ions. This property has implications for drug delivery systems where controlled release of metal-based therapeutics is desired. For instance, research has indicated that Tri(nonylphenyl) Phosphite-based complexes can enhance the stability and bioavailability of certain metallopharmaceuticals, potentially leading to more effective treatments for metal ion-related disorders.

The compound's reactivity also makes it a valuable intermediate in organic synthesis. Its phosphorus-centered structure allows for various functional group transformations, enabling the synthesis of more complex molecules. Researchers have leveraged these properties to develop novel synthetic pathways for pharmaceutical intermediates and specialty chemicals. The ability to modify the nonylphenyl groups further extends its utility, allowing for fine-tuning of physical and chemical properties to meet specific application requirements.

In the context of green chemistry, efforts have been made to optimize the production and application of Tri(nonylphenyl) Phosphite with an emphasis on sustainability. Advances in catalytic processes have enabled more efficient synthesis methods that reduce waste and energy consumption. Additionally, research into biodegradable derivatives of this compound has opened up new avenues for environmentally friendly applications. These developments align with the growing global emphasis on sustainable practices across all industries.

The pharmaceutical industry has also seen innovative uses of Tri(nonylphenyl) Phosphite in drug formulation technologies. Its stabilizing properties have been utilized in developing long-lasting topical medications that maintain efficacy over extended periods. Furthermore, its compatibility with various active pharmaceutical ingredients (APIs) has made it a candidate for co-formulations aimed at improving drug performance and patient compliance.

The future prospects of Tri(nonylphenyl) Phosphite are promising, with ongoing research uncovering new applications and refining existing ones. As our understanding of its chemical behavior deepens, so does its potential to contribute to advancements in materials science, pharmaceuticals, and beyond. The continued exploration of this compound's properties ensures that it remains at the forefront of innovation across multiple scientific disciplines.